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Compound of Interest

Compound Name: Benzoin ethyl ether

' Get Quote

Cat. No.: B160456

This technical guide provides a comprehensive overview of the melting and boiling points of
benzoin ethyl ether, tailored for researchers, scientists, and professionals in drug
development. The document outlines the core physical properties, details established
experimental protocols for their determination, and presents a logical workflow for these
analytical procedures.

Core Physicochemical Data

Benzoin ethyl ether, also known as a-Ethoxy-a-phenylacetophenone or 2-Ethoxy-2-
phenylacetophenone, is a white or light yellow crystalline solid.[1] It is soluble in various
organic solvents such as ethanol, ether, benzene, and acetone, but insoluble in water.[1][2] The
key thermal properties of benzoin ethyl ether are summarized below.

Physical Property Value

Melting Point 55-61 °C[1]

Boiling Point 194-195 °C (at 20 mmHQg)
Molecular Formula C16H1602

Molecular Weight 240.30 g/mol

CAS Number 574-09-4
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Experimental Protocols for Determination of
Thermal Properties

The determination of accurate melting and boiling points is crucial for the identification and
purity assessment of chemical compounds.

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
state. For pure crystalline compounds, this transition occurs over a narrow range, typically 0.5-
1.0°C. A broader melting range often indicates the presence of impurities. The capillary method
is a common and effective technique for this determination.

Protocol: Capillary Tube Method using a Digital Apparatus (e.g., DigiMelt)

Sample Preparation: Ensure the benzoin ethyl ether sample is completely dry and finely
powdered. A mortar and pestle can be used if necessary.

o Capillary Tube Loading: Gently press the open end of a capillary tube into the powdered
sample. A small amount of the solid (approximately 1/16 inch in height) should be introduced
into the tube.

o Sample Compaction: Tap the closed end of the capillary tube on a hard surface or drop it
through a long glass tube to compact the sample at the bottom.

o Apparatus Setup: Insert the loaded capillary tube into the heating block of the melting point
apparatus.

« Initial Rapid Heating: If the approximate melting point is unknown, perform a rapid
determination by heating at a rate of 10-20°C per minute to establish a rough range.

o Precise Determination: For an accurate measurement, set the starting temperature to about
5-10°C below the approximate melting point observed in the fast run. Heat the sample at a
slow ramp rate, approximately 2°C per minute.

e Observation and Recording: Observe the sample through the viewing eyepiece. Record the
temperature at which the first signs of melting are observed (the substance begins to wet)
and the temperature at which the entire sample has turned into a clear liquid. This range is
the melting point.
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The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure, causing the liquid to turn into a gas. For small sample
volumes, micro-determination methods are highly effective.

Protocol: Micro-Boiling Point Determination (Thiele Tube Method)

Sample Preparation: Place a small volume (less than 0.5 mL) of liquid benzoin ethyl ether
into a small test tube or fusion tube.

o Capillary Insertion: Take a capillary tube, sealed at one end, and place it into the test tube
with the open end submerged in the liquid and the sealed end pointing upwards.

o Apparatus Assembly: Attach the test tube to a thermometer using a rubber band or wire,
ensuring the sample is level with the thermometer bulb. Insert this assembly into a Thiele
tube containing a high-boiling point oil (e.g., mineral oil).

o Heating: Gently and continuously heat the arm of the Thiele tube with a small flame or other
heat source. As the temperature rises, air trapped in the capillary tube will be expelled, seen
as a slow stream of bubbles.

o Observation: Continue heating until a rapid and continuous stream of bubbles emerges from
the inverted capillary tube. This indicates that the temperature is just above the boiling point.

» Cooling and Recording: Remove the heat and allow the apparatus to cool slowly. The stream
of bubbles will slow down and stop. The exact moment the liquid is drawn back into the
capillary tube, the vapor pressure inside the capillary equals the atmospheric pressure. The
temperature at this instant is the boiling point of the liquid.

Alternatively, a simple distillation can be employed if a larger volume of the substance is
available. During distillation, the temperature should remain constant as the liquid condenses;
this stable temperature represents the boiling point.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the determination of the melting and
boiling points of a chemical substance like benzoin ethyl ether.
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Workflow for Thermal Property Determination

Start: Obtain Benzoin
Ethyl Ether Sample

Y

Sample Preparation
(Dry and Powder)

For Liquid Sample

For Solid Sample (if melted)

Determine Melting Point? Determine Boiling Point?

Load Sample into Place Sample & Inverted
Capillary Tube Capillary in Test Tube
Y Y
Heat in Apparatus Heat in Thiele Tube
(Slow Ramp Rate) (Observe Bubbles)
No No
\ \
Observe & Record Cool & Record Temp.
Melting Range when Liquid Enters Capillary

Melting Point Data Boiling Point Data

End: Data Analysis

Click to download full resolution via product page

Caption: Workflow for determining melting and boiling points.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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